Cas no 6437-85-0 (3-phenoxy-2-butanone)

• Product Name: 3-phenoxy-2-butanone
• CAS No: 6437-85-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 507835
• PubChem ID: 2764474
• Update Time: 2025-04-19

3-phenoxy-2-butanone Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-phenoxy-
• 3-phenoxy-2-butanone
• 3-phenoxybutan-2-one
• 2-Butanone,3-phenoxy
• 3-Phenoxy-butan-2-on
• 3-phenoxy-butan-2-one
• 3-phenyloxy-2-butanone
• Dimethylketol-phenylaether
• phenoxybutanone
• AKOS005071409
• DTXSID80377464
• 9C-042
• 3-phenoxy-2-butanone, AldrichCPR
• 6437-85-0
• J-513025
• (rac)-3-phenoxy-butan-2-one
• SCHEMBL9900712
• GYXROYABIGAUKY-UHFFFAOYSA-N
• MFCD00243672
• CS-0331501
• G73646

• MDL： MFCD00243672
• Inchi： 1S/C10H12O2/c1-8(11)9(2)12-10-6-4-3-5-7-10/h3-7,9H,1-2H3
• InChI Key： GYXROYABIGAUKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(C)=O)C

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

Experimental Properties

• Density: 1.023
• Boiling Point: 46°C 0,1mm
• Flash Point: 96°C
• Refractive Index: 1.495
• PSA: 26.30000
• LogP: 2.04290

3-phenoxy-2-butanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT